(Cyclohexyloxy)trimethylsilane
Cat. No. B080705
Key on ui cas rn:
13871-89-1
M. Wt: 172.34 g/mol
InChI Key: PGRDNHQIURCHPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06822109B2
Procedure details
Trimethyl-cyclohexyloxy-silane was prepared according to the same procedure of Example 2, except that the raw materials were changed as cyclohexanol and trimethylsilyl chloride.
[Compound]
Name
raw materials
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH:1]1([OH:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[CH3:8][Si:9](Cl)([CH3:11])[CH3:10]>>[CH3:8][Si:9]([CH3:11])([CH3:10])[O:7][CH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1
|
Inputs
Step One
[Compound]
|
Name
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raw materials
|
|
Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C1(CCCCC1)O
|
Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
C[Si](C)(C)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C[Si](OC1CCCCC1)(C)C
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
